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(3R,4S,5R,6S)-1-Aza-4-hydroxy-5-hydroxymethyl-6-isopropyl-3-methyl-7-oxabicycl[3.3.0]octan-2-one (3R,4S,5R,6S)-1-Aza-4-hydroxy-5-hydroxymethyl-6-isopropyl-3-methyl-7-oxabicycl[3.3.0]octan-2-one
Brand Name: Vulcanchem
CAS No.: 145452-02-4
VCID: VC20779474
InChI: InChI=1S/C11H19NO4/c1-6(2)9-11(4-13)8(14)7(3)10(15)12(11)5-16-9/h6-9,13-14H,4-5H2,1-3H3/t7-,8+,9+,11+/m1/s1
SMILES: CC1C(C2(C(OCN2C1=O)C(C)C)CO)O
Molecular Formula: C₁₁H₁₉NO₄
Molecular Weight: 229.27 g/mol

(3R,4S,5R,6S)-1-Aza-4-hydroxy-5-hydroxymethyl-6-isopropyl-3-methyl-7-oxabicycl[3.3.0]octan-2-one

CAS No.: 145452-02-4

Cat. No.: VC20779474

Molecular Formula: C₁₁H₁₉NO₄

Molecular Weight: 229.27 g/mol

* For research use only. Not for human or veterinary use.

(3R,4S,5R,6S)-1-Aza-4-hydroxy-5-hydroxymethyl-6-isopropyl-3-methyl-7-oxabicycl[3.3.0]octan-2-one - 145452-02-4

Specification

CAS No. 145452-02-4
Molecular Formula C₁₁H₁₉NO₄
Molecular Weight 229.27 g/mol
IUPAC Name (1S,6R,7S,7aS)-7-hydroxy-7a-(hydroxymethyl)-6-methyl-1-propan-2-yl-1,3,6,7-tetrahydropyrrolo[1,2-c][1,3]oxazol-5-one
Standard InChI InChI=1S/C11H19NO4/c1-6(2)9-11(4-13)8(14)7(3)10(15)12(11)5-16-9/h6-9,13-14H,4-5H2,1-3H3/t7-,8+,9+,11+/m1/s1
Standard InChI Key WSCSAVPTKSPACL-HJGDQZAQSA-N
Isomeric SMILES C[C@@H]1[C@@H]([C@]2([C@@H](OCN2C1=O)C(C)C)CO)O
SMILES CC1C(C2(C(OCN2C1=O)C(C)C)CO)O
Canonical SMILES CC1C(C2(C(OCN2C1=O)C(C)C)CO)O

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